pentaaquanitrosyliron(II)

• Molecular Formula: FeH15NO6+7
• Molecular Weight: 180.97 g/mol
• IUPAC Name: pentaoxidanium;iron(3+);nitroxyl anion
• InChI: InChI=1S/Fe.NO.5H2O/c;1-2;;;;;/h;;5*1H2/q+3;-1;;;;;/p+5
• InChI Key: SPCCOGFQLIOSPC-UHFFFAOYSA-S
• Canonical SMILES: [N-]=O.[OH3+].[OH3+].[OH3+].[OH3+].[OH3+].[Fe+3]

Description

Pentaaquanitrosyliron(2+) is an iron coordination entity.

Scientific Research Applications

• Environmental Impact of Related Compounds :

  • A study by Klupinski, Chin, & Traina (2004) discusses the abiotic degradation of pentachloronitrobenzene by Fe(III) in anoxic soils and sediments, emphasizing the environmental fate of nitroaromatic compounds and their interactions with iron oxides.

• Therapeutic Research Involving Iron Compounds :

  • Research on pentaerythritol tetranitrate, which demonstrates effects on vascular dysfunction, might provide insights into the broader category of compounds involving nitrosyl groups and their potential biomedical applications. Schuhmacher et al. (2010) found that pentaerythritol tetranitrate can improve angiotensin II–induced vascular oxidative stress and dysfunction, hinting at the potential of related compounds in vascular health (Schuhmacher et al., 2010).

• Studies on Similar Chemical Structures :

  • The research on pentosan polysulfate, a heparin-like, sulfated polysaccharide used in the management of bladder pain, might offer indirect insights into the therapeutic applications of similarly complex chemical structures. Anderson and Perry (2012) discussed its usage and efficacy, providing a perspective on the medical application of complex molecules (Anderson & Perry, 2012).